4-methyl-N-(pyridin-4-ylmethyl)pyridin-3-amine

• Molecular Formula: C12H13N3
• Molecular Weight: 199.25 g/mol
• IUPAC Name: 4-methyl-N-(pyridin-4-ylmethyl)pyridin-3-amine
• InChI: InChI=1S/C12H13N3/c1-10-2-5-14-9-12(10)15-8-11-3-6-13-7-4-11/h2-7,9,15H,8H2,1H3
• InChI Key: NHNHSEMFHNLSKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NC=C1)NCC2=CC=NC=C2

Description

4-Methyl-N-(pyridin-4-ylmethyl)pyridin-3-amine is a heterocyclic compound featuring two pyridine rings connected via a methylene (–CH2–) bridge. The primary pyridine ring (position 3-amine) is substituted with a methyl group at position 4, while the secondary pyridine (position 4-ylmethyl) contributes to its bifunctional aromatic character. The compound is listed in commercial catalogs (e.g., CymitQuimica), though it is currently discontinued .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methyl-N-(pyridin-4-ylmethyl)pyridin-3-amine typically involves the reaction of 4-methylpyridine with pyridin-4-ylmethylamine under specific conditions. One common method involves the use of a palladium-catalyzed cross-coupling reaction, such as the Suzuki-Miyaura coupling, where 4-methylpyridine is reacted with a pyridin-4-ylmethylamine derivative in the presence of a palladium catalyst and a base .

Industrial Production Methods

In an industrial setting, the production of 4-methyl-N-(pyridin-4-ylmethyl)pyridin-3-amine may involve large-scale batch or continuous flow processes. These methods often utilize optimized reaction conditions to maximize yield and purity. The use of automated reactors and advanced purification techniques, such as chromatography, can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

4-methyl-N-(pyridin-4-ylmethyl)pyridin-3-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to convert the compound into its reduced forms.

Substitution: Nucleophilic substitution reactions can occur at the pyridine ring, where nucleophiles replace hydrogen atoms or other substituents.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, and other oxidizing agents under acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents under anhydrous conditions.

Substitution: Nucleophiles such as halides, amines, and thiols in the presence of catalysts or under thermal conditions.

Major Products Formed

Oxidation: Formation of N-oxides and other oxidized derivatives.

Reduction: Formation of reduced amines and other reduced derivatives.

Substitution: Formation of substituted pyridine derivatives with various functional groups.

Scientific Research Applications

4-methyl-N-(pyridin-4-ylmethyl)pyridin-3-amine has several scientific research applications:

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent for various diseases due to its ability to interact with biological targets.

Industry: Utilized in the development of advanced materials with specific electronic, optical, or mechanical properties.

Mechanism of Action

The mechanism of action of 4-methyl-N-(pyridin-4-ylmethyl)pyridin-3-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The pathways involved may include signal transduction, gene expression, and metabolic processes .

Comparison with Similar Compounds

Structural Modifications and Key Substituents

The following table summarizes structural analogs and their distinguishing features:

Compound Name	Key Substituents/Modifications	Physicochemical Properties	Potential Applications	References
4-Methyl-N-(pyridin-4-ylmethyl)pyridin-3-amine	–CH2– bridge; 4-methylpyridine, pyridin-4-ylmethyl	Moderate polarity, basic (pyridine N), planar	Kinase inhibition, receptor ligands
4-Methyl-N-(1,2,3-thiadiazol-4-ylmethyl)pyridin-3-amine	Thiadiazole replaces pyridin-4-ylmethyl	Increased electronegativity (S atom), reduced basicity	Antimicrobals, enzyme inhibitors
(4-Fluoro-3-methoxybenzyl)-(pyridin-4-ylmethyl)amine	Fluorinated benzyl group, methoxy substituent	Enhanced lipophilicity, metabolic stability	CNS-targeted therapies
N-[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]-3-pyridinamine	Thiazole ring, methoxyphenyl group	Improved solubility, hydrogen bonding capacity	Anticancer agents, kinase inhibitors
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	Cyclopropyl, pyrazole core	Steric bulk, conformational rigidity	Metabolic enzyme modulation

Physicochemical and Stability Considerations

• Metabolic Stability : Thiadiazole derivatives () may resist oxidative metabolism due to sulfur’s electron-withdrawing effects, whereas pyridine-methylamine compounds could undergo N-demethylation .
• Crystallinity: Compounds like N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine () form needle-like crystals, aiding in purification and formulation .

Biological Activity

4-Methyl-N-(pyridin-4-ylmethyl)pyridin-3-amine is a pyridine derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This compound features a unique structure characterized by two pyridine rings connected through a methylamine linkage, which may influence its interaction with biological targets.

Chemical Structure and Properties

The molecular formula of 4-methyl-N-(pyridin-4-ylmethyl)pyridin-3-amine is C$_{12}$H$_{14}$N$_2$, with a molecular weight of approximately 199.25 g/mol. Its structural components include:

• Pyridine Rings : Contributing to the compound's reactivity and biological activity.
• Methyl Group : Enhancing lipophilicity and potentially influencing binding affinity to targets.

Biological Activities

Research has indicated that 4-methyl-N-(pyridin-4-ylmethyl)pyridin-3-amine exhibits a range of biological activities, including:

• Antimicrobial Activity : Preliminary studies suggest that this compound may possess antimicrobial properties, making it a candidate for further investigation in treating infections caused by bacteria and fungi.
• Anticancer Potential : The compound's structural analogs have shown promising results in anticancer studies. For instance, derivatives with similar pyridine structures have demonstrated significant antiproliferative effects against various cancer cell lines, including A549 (lung cancer) and MDA-MB-231 (breast cancer) cells .
• Inhibition of Enzymatic Activity : Interaction studies indicate that 4-methyl-N-(pyridin-4-ylmethyl)pyridin-3-amine can bind to specific enzymes or receptors, modulating their activity, which is crucial for its therapeutic potential.

Antimicrobial Studies

A study highlighted the antimicrobial efficacy of pyridine derivatives, including compounds structurally related to 4-methyl-N-(pyridin-4-ylmethyl)pyridin-3-amine. These derivatives were evaluated against various bacterial strains, showing significant inhibition compared to control groups .

Anticancer Activity

In vitro studies demonstrated that certain derivatives exhibited lower IC$_{50}$ values against cancer cell lines than established drugs like imatinib. This suggests that modifications in the structure of pyridine derivatives could enhance their anticancer properties .

Comparative Analysis of Similar Compounds

Compound Name	Structural Features	Biological Activity
3-methyl-N-(pyridin-4-ylmethyl)imidazo[1,2-a]pyrazin-8-amine	Imidazo[1,2-a]pyrazine ring	Antimicrobial, Anticancer
N-(pyridin-4-ylmethyl)ethanamine	Ethylamine group	Antimicrobial
N-(pyridin-3-ylmethyl)aniline	Secondary amine linked to phenyl group	Varies based on substitution